Tomeglovir

• CAS No.: 233254-24-5
• Product Name: Tomeglovir
• Molecular Formula: C23H27N3O4S
• Molecular Weight: 441.5 g/mol
• IUPAC Name: N-[4-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]phenyl]-3-hydroxy-2,2-dimethylpropanamide
• Standard InChI: InChI=1S/C23H27N3O4S/c1-23(2,15-27)22(28)24-16-11-13-17(14-12-16)25-31(29,30)21-10-6-7-18-19(21)8-5-9-20(18)26(3)4/h5-14,25,27H,15H2,1-4H3,(H,24,28)
• Standard InChIKey: OSQAKHSYTKBSPB-UHFFFAOYSA-N
• SMILES: CC(C)(CO)C(=O)NC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC3=C2C=CC=C3N(C)C
• Canonical SMILES: CC(C)(CO)C(=O)NC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC3=C2C=CC=C3N(C)C
• Appearance: Solid powder
• Description: Tomeglovir, also known as BAY-38-4766, is a non-nucleoside antiviral. Tomeglovir protects against cytomegalovirus (CMV) disease and mortality in immunocompromised guinea pigs. BAY 38-4766-resistant HCMV and MCMV strains are not cross-resistant to the nucleoside analogues ganciclovir and cidofovir or the pyrophosphate analogue foscarnet, indicating a different mode of action. Tomeglovir is highly specific for the viral as opposed to cellular functions, since UL89 is related to a bacteriophage terminase and no human equivalent exists.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Tomeglovir; BAY-38-4766; BAY 38-4766; BAY38-4766; BAY-384766; BAY 384766; BAY384766; BAY-38,4766; BAY 38,4766; BAY38,4766.
• Reference: 1: Emery VC, Hassan-Walker AF. Focus on new drugs in development against human cytomegalovirus. Drugs. 2002;62(13):1853-8. Review. PubMed PMID: 12215056.
• PubChem Compound: 475330
• Last Modified: Nov 11 2021